Cas no 1173378-95-4 ((2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 1173378-95-4
• MF: C₁₈H₁₄F₂N₂O₃S
• MW: 376.377170085907
• CID: 5844155
• PubChem ID: 43989045
• Update Time: 2025-11-07

(2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(3,4-dimethoxyphenyl)acrylamide
• 2-Propenamide, N-(4,6-difluoro-2-benzothiazolyl)-3-(3,4-dimethoxyphenyl)-
• (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• 1173378-95-4
• F0600-2145
• (E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• AKOS024586308

• Inchi： 1S/C18H14F2N2O3S/c1-24-13-5-3-10(7-14(13)25-2)4-6-16(23)21-18-22-17-12(20)8-11(19)9-15(17)26-18/h3-9H,1-2H3,(H,21,22,23)
• InChI Key： JTACLBSDOVNUAY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 376.06931981g/mol
• Monoisotopic Mass: 376.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide

Comprehensive Analysis of (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 1173378-95-4)

The compound (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 1173378-95-4) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This benzothiazole derivative features a difluoro-substituted core coupled with a dimethoxyphenyl moiety, making it a subject of interest for researchers exploring small-molecule inhibitors and signal transduction modulators.

One of the key reasons for the growing popularity of this compound is its relevance to drug discovery and targeted therapy. With the rise of precision medicine, researchers are increasingly focusing on kinase inhibitors and enzyme modulators, where 1173378-95-4 shows promise due to its structural similarity to known bioactive molecules. Its E-configuration and conjugated double bond system further enhance its potential for molecular interactions in biological systems.

From a synthetic chemistry perspective, the preparation of (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide involves multi-step organic reactions, including amide coupling and Wittig-type olefination. The presence of electron-withdrawing and electron-donating groups in its structure makes it an interesting case study for structure-activity relationship (SAR) investigations. Recent publications have highlighted its potential as a scaffold for medicinal chemistry, particularly in the development of anti-inflammatory and neuroprotective agents.

In the context of current research trends, this compound aligns with the search for novel heterocyclic compounds with improved bioavailability and selectivity. The difluoro-benzothiazole component is particularly noteworthy, as fluorinated compounds continue to dominate discussions in pharmaceutical optimization due to their enhanced metabolic stability and membrane permeability. These properties make CAS 1173378-95-4 a valuable candidate for lead optimization studies.

The analytical characterization of this compound typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Researchers emphasize the importance of its stereochemical purity, given that the E-isomer configuration is crucial for its biological activity. This aspect has become increasingly relevant as the pharmaceutical industry places greater emphasis on chiral purity in drug development.

From a commercial perspective, the demand for high-purity research chemicals like 1173378-95-4 has grown substantially, driven by the expansion of contract research organizations and academic screening programs. Suppliers often highlight its application in high-throughput screening and fragment-based drug design, addressing the needs of modern drug discovery platforms.

Environmental and safety considerations for this compound follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its fine particulate nature and potential for static charge accumulation during transfer operations. These practical aspects are frequently discussed in research chemical forums and laboratory safety guidelines.

Looking forward, the scientific community anticipates further studies exploring the pharmacokinetic profile of (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide and its derivatives. With increasing interest in polypharmacology approaches, this compound's potential to interact with multiple biological targets makes it a compelling subject for future research. Its development trajectory mirrors the broader shift toward multi-target drug discovery in contemporary pharmaceutical science.